Cas no 1492609-22-9 (3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid)

3,3-Dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid is a specialized cyclobutane derivative featuring a thioether linkage and a carboxylic acid functional group. Its unique structure, combining a sterically hindered cyclobutane core with a branched alkylthio substituent, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound’s rigid cyclobutane framework enhances stability, while the thioether group offers reactivity for further functionalization. The carboxylic acid moiety provides versatility for derivatization or salt formation. This compound is particularly useful in the development of bioactive molecules, where its structural features can influence conformational properties and binding interactions. Suitable for controlled reactions, it is handled under standard laboratory conditions.
3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid structure
1492609-22-9 structure
Product Name:3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid
CAS No:1492609-22-9
MF:C11H20O2S
MW:216.340302467346
CID:5219397
PubChem ID:65137911
Update Time:2025-05-21

3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 3,3-dimethyl-1-[(2-methylpropyl)thio]-
    • 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid
    • Inchi: 1S/C11H20O2S/c1-8(2)5-14-11(9(12)13)6-10(3,4)7-11/h8H,5-7H2,1-4H3,(H,12,13)
    • InChI Key: OMIMWQZSOBPKHT-UHFFFAOYSA-N
    • SMILES: C1(SCC(C)C)(C(O)=O)CC(C)(C)C1

3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1359096-50mg
1-(Isobutylthio)-3,3-dimethylcyclobutane-1-carboxylic acid
1492609-22-9 98%
50mg
¥24710 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1359096-100mg
1-(Isobutylthio)-3,3-dimethylcyclobutane-1-carboxylic acid
1492609-22-9 98%
100mg
¥23889 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1359096-250mg
1-(Isobutylthio)-3,3-dimethylcyclobutane-1-carboxylic acid
1492609-22-9 98%
250mg
¥31212 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1359096-500mg
1-(Isobutylthio)-3,3-dimethylcyclobutane-1-carboxylic acid
1492609-22-9 98%
500mg
¥28238 2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1359096-1g
1-(Isobutylthio)-3,3-dimethylcyclobutane-1-carboxylic acid
1492609-22-9 98%
1g
¥31651 2023-04-15
Enamine
EN300-1122447-0.05g
3,3-dimethyl-1-[(2-methylpropyl)sulfanyl]cyclobutane-1-carboxylic acid
1492609-22-9 95%
0.05g
$827.0 2023-10-26
Enamine
EN300-1122447-0.1g
3,3-dimethyl-1-[(2-methylpropyl)sulfanyl]cyclobutane-1-carboxylic acid
1492609-22-9 95%
0.1g
$867.0 2023-10-26
Enamine
EN300-1122447-0.25g
3,3-dimethyl-1-[(2-methylpropyl)sulfanyl]cyclobutane-1-carboxylic acid
1492609-22-9 95%
0.25g
$906.0 2023-10-26
Enamine
EN300-1122447-0.5g
3,3-dimethyl-1-[(2-methylpropyl)sulfanyl]cyclobutane-1-carboxylic acid
1492609-22-9 95%
0.5g
$946.0 2023-10-26
Enamine
EN300-1122447-1.0g
3,3-dimethyl-1-[(2-methylpropyl)sulfanyl]cyclobutane-1-carboxylic acid
1492609-22-9
1g
$1256.0 2023-05-26

Additional information on 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid

Recent Advances in the Study of 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid (CAS: 1492609-22-9)

In recent years, the compound 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid (CAS: 1492609-22-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and sulfanyl functional group, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of research has been the synthesis and optimization of 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid. Recent publications highlight innovative synthetic routes that improve yield and purity, making the compound more accessible for further studies. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method that reduces byproduct formation and enhances scalability, which is crucial for industrial applications.

Pharmacological evaluations of this compound have revealed its potential as a modulator of specific biological pathways. Preliminary in vitro and in vivo studies suggest that 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid exhibits activity against certain enzymes involved in inflammatory and metabolic disorders. Researchers are particularly interested in its interaction with the NF-κB pathway, which plays a critical role in inflammation and immune responses. These findings open new avenues for developing anti-inflammatory and immunomodulatory therapies.

Furthermore, the compound's structural features have been explored for their potential in drug design. Its cyclobutane ring and sulfanyl group provide a rigid scaffold that can be modified to enhance binding affinity and selectivity for target proteins. Computational modeling studies, as reported in a 2024 issue of Bioorganic & Medicinal Chemistry Letters, have identified key interactions between the compound and its putative targets, offering insights for future structure-activity relationship (SAR) studies.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps, with a focus on improving bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3,3-dimethyl-1-(2-methylpropyl)sulfanylcyclobutane-1-carboxylic acid (CAS: 1492609-22-9) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable subject of study, with potential applications in treating inflammatory and metabolic diseases. Future research will likely focus on refining its synthesis, elucidating its mechanisms, and exploring its therapeutic potential in preclinical and clinical settings.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.